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Compound of Interest

Compound Name: Covi-ox

Cat. No.: B120575 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the composition of Covi-ox®, a range of natural mixed

tocopherol antioxidants, and its significant impact on the oxidative stability of various products.

This document provides a comprehensive overview of the chemical makeup of different Covi-
ox® formulations, their mechanism of action in preventing lipid peroxidation, and quantitative

data from key analytical methods used to assess their efficacy. Detailed experimental protocols

for these methods are also provided to facilitate replication and further research.

Composition of Covi-ox® Formulations
Covi-ox® products are derived from edible vegetable oils and contain a mixture of natural

tocopherol isomers (α, β, γ, and δ), which act as potent antioxidants. The specific composition

and total tocopherol content vary across the different formulations, allowing for tailored

applications depending on the product matrix and desired shelf-life. The following table

summarizes the composition of common Covi-ox® grades based on available technical data

sheets.
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Formulation
Total
Tocopherols
(min.)

Typical
Tocopherol
Composition

Physical Form Key Features

Covi-ox® T-30 P 300 mg/g

14% d-alpha, 2%

d-beta, 60% d-

gamma, 24% d-

delta[1]

Water-

dispersible

powder[1]

Spray-dried onto

gum acacia for

water

dispersibility.[1]

Ideal for dry

mixes.

Covi-ox® T-50 C 500 mg/g

High in non-

alpha-

tocopherols

(approx. 80%)

Viscous oil

Suitable for skin

and hair care

products.[2]

Covi-ox® T-70

EU
700 mg/g

High in non-

alpha-

tocopherols

Clear, brownish-

red viscous oil[3]

Excellent carry-

through effect,

miscible with oils

and fats.[4]

Covi-ox® T-90 C 900 mg/g

High in non-

alpha-

tocopherols

(approx. 80%)[5]

Viscous oil[6]

Highly

concentrated for

potent

antioxidant

activity.[5]

Mechanism of Action: Inhibition of Lipid
Peroxidation
Lipid peroxidation is a primary mechanism of quality deterioration in many products, leading to

rancidity, off-flavors, and the degradation of essential nutrients. This process is a free-radical

chain reaction involving three stages: initiation, propagation, and termination.

Covi-ox®, with its high content of mixed tocopherols, effectively inhibits lipid peroxidation by

acting as a free radical scavenger, primarily during the propagation phase. The phenolic

hydroxyl group on the chromanol ring of the tocopherol molecule donates a hydrogen atom to

lipid peroxyl radicals, converting them into more stable hydroperoxides and breaking the chain
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reaction. The resulting tocopheroxyl radical is relatively stable and does not readily propagate

the chain reaction.

The following diagram illustrates the lipid peroxidation signaling pathway and the point of

intervention by Covi-ox®.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b120575?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lipid Peroxidation and Covi-ox® Mechanism of Action

Initiation

Propagation

Termination

Covi-ox® Intervention
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Non-radical products

Reaction

Peroxyl Radical Another Unsaturated LipidH abstraction

Lipid Hydroperoxide

Reaction
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Rancimat Experimental Workflow

Sample Preparation

Heating Block

Place sample in reaction vessel

Measuring Vessel

Volatile oxidation products

Air Pump

Constant airflow

Conductivity Measurement

Conductivity of deionized water

Data Analysis

Plot conductivity vs. time

Determine Induction Time
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Logical Relationship of Covi-ox® and Oxidative Stability

Covi-ox® Composition

Mechanism of Action

Effect on Oxidative Stability

Total Tocopherols

Free Radical Scavenging

Tocopherol Isomer Profile

Chain Reaction Termination

Increased Induction Time (Rancimat) Decreased Peroxide Value Decreased TBARS Value

Extended Product Shelf-Life

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Covi-ox®: A Technical Guide to Composition and
Oxidative Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120575#covi-ox-composition-and-its-effect-on-
oxidative-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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